molecular formula C16H13FOS B8685984 6-((3-Fluorophenyl)thio)-3,4-dihydronaphthalen-1(2H)-one

6-((3-Fluorophenyl)thio)-3,4-dihydronaphthalen-1(2H)-one

Cat. No.: B8685984
M. Wt: 272.3 g/mol
InChI Key: GIUHJRLXNMPXFQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-((3-Fluorophenyl)thio)-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C16H13FOS and its molecular weight is 272.3 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H13FOS

Molecular Weight

272.3 g/mol

IUPAC Name

6-(3-fluorophenyl)sulfanyl-3,4-dihydro-2H-naphthalen-1-one

InChI

InChI=1S/C16H13FOS/c17-12-4-2-5-13(10-12)19-14-7-8-15-11(9-14)3-1-6-16(15)18/h2,4-5,7-10H,1,3,6H2

InChI Key

GIUHJRLXNMPXFQ-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=CC(=C2)SC3=CC=CC(=C3)F)C(=O)C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 6-fluoro-3,4-dihydro-2H-naphthalen-1-one (3.64 kg) and 3-fluorothiophenol (2.80 kg), in anhydrous NMP (7.7 kg) was treated with triethylamine (2.26 kg). After a mild exotherm had subsided, the mixture was heated for 20 hours at 90° C. The mixture was cooled to about 25° C. and diluted with water (30 L) and heptane (10 kg). The mixture was agitated for 12 hours and then filtered. The filter cake was washed with water and dried at 60° C. under vacuum to afford 6-(3-fluorophenylsulfanyl)-3,4-dihydro-2H-naphthalen-1-one (5.52 kg): MP=66.2-66.7° C.; MS (M+1)=273; H1 NMR (300 MHz): δ ppm (CDCl3): 2.10 (2H, m, J=6.03, 6.40 Hz), 2.62 (2H, dd, J=6.03, 5.75 Hz) 2.87 (2H, t, J=6.03), 7.03 (1H, tdd, J=1.13, 2.64, 8.29 Hz), 7.08-7.16 (2H, m), 7.22 (1H, dt, J=1.13, 8.29 Hz), 7.31 (1H, q, 8.29 Hz), 7.35 (1H, dd, J=5.65, 7.91 Hz) 7.92(1H, d, J=7.91 Hz).
Quantity
3.64 kg
Type
reactant
Reaction Step One
Quantity
2.8 kg
Type
reactant
Reaction Step One
Quantity
2.26 kg
Type
reactant
Reaction Step One
Name
Quantity
7.7 kg
Type
solvent
Reaction Step One
Quantity
10 kg
Type
reactant
Reaction Step Two
Name
Quantity
30 L
Type
solvent
Reaction Step Two

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